Cas no 2228343-36-8 (tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate
• CAS No: 2228343-36-8
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5927332
• PubChem ID: 165825333
• Update Time: 2025-06-14

tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate
• 2228343-36-8
• tert-butyl N-[3-amino-2-methyl-2-(1,3-oxazol-5-yl)propyl]carbamate
• EN300-1883233

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)15-7-12(4,6-13)9-5-14-8-17-9/h5,8H,6-7,13H2,1-4H3,(H,15,16)
• InChI Key： GZOYBUZIGMNIOW-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate (CAS No. 2228343-36-8)

The compound tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate (CAS No. 2228343-36-8) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an oxazole ring and a tert-butyl protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and its role in peptide synthesis.

In recent years, the demand for heterocyclic compounds like 1,3-oxazol-5-yl derivatives has surged, driven by their applications in medicinal chemistry and biocatalysis. The tert-butyl group in this compound enhances its stability, making it suitable for solid-phase synthesis and protecting group strategies. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents.

The amino functionality in tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate allows for further derivatization, enabling the creation of customized building blocks for drug development. This flexibility is particularly relevant in the context of targeted therapies and precision medicine, where tailored molecular structures are essential. Additionally, the compound's oxazole ring is a key motif in antimicrobial and anti-inflammatory agents, addressing global health challenges such as antibiotic resistance.

From a technical perspective, the synthesis and handling of CAS No. 2228343-36-8 require expertise in organic chemistry and reaction optimization. Its carbamate linkage is sensitive to acidic and basic conditions, necessitating careful pH control during reactions. These considerations are critical for laboratories focusing on high-throughput screening and automated synthesis, which are gaining traction in the pharmaceutical industry.

The compound's relevance extends to computational chemistry and molecular modeling, where its structural features are analyzed for drug-likeness and binding affinity. With the rise of AI-driven drug discovery, datasets containing tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate are increasingly valuable for training predictive algorithms. This intersection of cheminformatics and machine learning underscores the compound's modern applications.

In summary, tert-butyl N-3-amino-2-methyl-2-(1,3-oxazol-5-yl)propylcarbamate (CAS No. 2228343-36-8) represents a multifaceted tool for researchers. Its applications span pharmaceutical intermediates, agrochemicals, and material science, reflecting the compound's adaptability to diverse scientific challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.